Cas no 73585-53-2 (Benzene, 1-chloro-3-(1,1-dimethoxyethyl)-)
73585-53-2 structure
Product Name:Benzene, 1-chloro-3-(1,1-dimethoxyethyl)-
CAS No:73585-53-2
MF:C10H13ClO2
MW:200.662022352219
CID:542262
PubChem ID:71404186
Update Time:2025-04-19
Benzene, 1-chloro-3-(1,1-dimethoxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-chloro-3-(1,1-dimethoxyethyl)-
- 1-chloro-3-(1,1-dimethoxyethyl)benzene
- 73585-53-2
- DTXSID10825044
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- Inchi: 1S/C10H13ClO2/c1-10(12-2,13-3)8-5-4-6-9(11)7-8/h4-7H,1-3H3
- InChI Key: AYLDXAIFUIUSQN-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C(C)(OC)OC
Computed Properties
- Exact Mass: 200.0604073g/mol
- Monoisotopic Mass: 200.0604073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 18.5Ų
Benzene, 1-chloro-3-(1,1-dimethoxyethyl)- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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